Cas no 893096-36-1 (2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide structure

893096-36-1 structure

Product Name:2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

CAS No:893096-36-1

MF:C₂₂H₂₈N₂O₂S

MW:384.534924507141

CID:6315741

PubChem ID:7475099

Update Time:2024-01-05

2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
- 2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide
- 2-(4-(tert-butyl)benzamido)-N-methyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- AKOS024612563
- F1831-0093
- 2-[(4-tert-butylbenzoyl)amino]-N-methyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- 893096-36-1
- Inchi： 1S/C22H28N2O2S/c1-22(2,3)15-12-10-14(11-13-15)19(25)24-21-18(20(26)23-4)16-8-6-5-7-9-17(16)27-21/h10-13H,5-9H2,1-4H3,(H,23,26)(H,24,25)
- InChI Key： LBKOQXVDPFBDLY-UHFFFAOYSA-N
- SMILES： S1C(=C(C(NC)=O)C2=C1CCCCC2)NC(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

Exact Mass: 384.18714931g/mol
Monoisotopic Mass: 384.18714931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 537
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6
Topological Polar Surface Area: 86.4Å²

2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1831-0093-2μmol	2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide	893096-36-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1831-0093-5μmol	2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide	893096-36-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1831-0093-10μmol	2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide	893096-36-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1831-0093-20μmol	2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide	893096-36-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1831-0093-1mg	2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide	893096-36-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1831-0093-2mg	2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide	893096-36-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1831-0093-3mg	2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide	893096-36-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1831-0093-4mg	2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide	893096-36-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1831-0093-5mg	2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide	893096-36-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1831-0093-10mg	2-(4-tert-butylbenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide	893096-36-1	90%+	10mg	$79.0	2023-05-17